Lanthanum chloride (LaCl3), heptahydrate (8CI,9CI)

• IUPAC Name: lanthanum(3+);pentachloride;henicosahydrate
• InChI: InChI=1S/5ClH.3La.21H2O/h5*1H;;;;21*1H2/q;;;;;3*+3;;;;;;;;;;;;;;;;;;;;;/p-5
• InChI Key: ORQOWYZDAKPWCT-UHFFFAOYSA-I
• Canonical SMILES: O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[La+3].[La+3].[La+3]
• Molecular Formula: Cl5H42La3O21+4
• Molecular Weight: 972.3 g/mol

Description

Lanthanum chloride heptahydrate (LaCl₃·7H₂O) is a hydrated inorganic compound with the CAS number 10025-84-0 and molecular formula Cl₃La·7H₂O . It is a crystalline solid with a molar mass of 371.37 g/mol and is commercially available in high purity grades (e.g., 99.9% metals basis) for analytical and industrial applications . The compound is hygroscopic and soluble in water, forming acidic solutions.

Scientific Research Applications

Scientific Research Applications

• Biochemical Research :
  • Lanthanum chloride is employed in biochemical studies due to its ability to influence biological systems. It has been used to investigate the uptake of lanthanides in aquatic plants, demonstrating significant bioconcentration factors, which warrant monitoring of lanthanide emissions in the environment .
• Water Treatment :
  • LaCl3·7H2O is utilized in water treatment processes, particularly for removing phosphates from wastewater. The compound acts as a coagulant, effectively precipitating phosphates and other contaminants, thus improving water quality .
• Thermal Characterization :
  • Research has focused on the thermal properties of lanthanum chloride heptahydrate, especially its dehydration process. Studies using thermogravimetric analysis (TGA) have characterized the mass loss during dehydration, providing insights into its thermal stability and potential applications in materials science .
• Magnetoelectrodeposition :
  • Recent studies have explored the magnetoelectrodeposition of lanthanum chloride heptahydrate leached with sulfuric acid, indicating its potential use in advanced material fabrication techniques .

Material Science Applications

• Scintillator Materials :
  • Doped with cerium, lanthanum chloride serves as a scintillator material used in gamma detectors. This application capitalizes on its luminescent properties, crucial for detecting ionizing radiation .
• Organic Synthesis :
  • As a mild Lewis acid, LaCl3·7H2O plays a role in organic synthesis reactions, facilitating various chemical transformations without harsh conditions .

Case Studies

• Ecotoxicity Studies :
  • Investigations into the ecotoxicological effects of lanthanum compounds have revealed that dissolved lanthanum can be toxic to aquatic organisms at certain concentrations. For instance, studies found high mortality rates among fish exposed to lanthanum solutions, highlighting the need for careful monitoring of lanthanide emissions in aquatic environments .
• Thermodynamic Analysis :
  • A detailed thermodynamic study analyzed the dehydration process of LaCl3·7H2O to its anhydrous form under controlled conditions. The findings provided valuable data on enthalpy and entropy changes during phase transitions, essential for applications requiring precise thermal management .

Comparison with Similar Compounds

Lanthanum Chloride Hexahydrate (LaCl₃·6H₂O)

Property	LaCl₃·7H₂O	LaCl₃·6H₂O
CAS Number	10025-84-0	17272-45-6
Molar Mass	371.37 g/mol	353.36 g/mol
Melting Point	Not explicitly reported	91°C (decomposes)
Hazards	Corrosive solid (UN3260)	Skin/eye irritant
Transport Regulation	Class 8 (Corrosive)	Not classified as dangerous
Applications	Catalysis, water treatment	Limited to laboratory use

Key Differences :

• The heptahydrate has higher aquatic toxicity due to greater solubility in soft water, whereas the hexahydrate’s hazards focus on irritancy .
• The heptahydrate’s corrosive classification under UN3260 necessitates specialized handling during transport compared to the hexahydrate .

Comparison with Other Rare Earth Chlorides

Cerium(III) Chloride Heptahydrate (CeCl₃·7H₂O) and Neodymium(III) Chloride (NdCl₃)

Property	LaCl₃·7H₂O	CeCl₃·7H₂O	NdCl₃
CAS Number	10025-84-0	18618-55-8	10024-93-8
Ionic Radius (La³+)	1.16 Å	1.14 Å (Ce³+)	1.12 Å (Nd³+)
Catalytic Activity	Mild Lewis acid	Oxidizing agent (Ce³+/Ce⁴⁺ redox)	Limited catalytic use
Aquatic Toxicity	Acute toxicity (LC50 < 1 mg/L)	Moderate toxicity	Data limited
Industrial Use	Phosphate removal	Glass polishing, ceramics	Laser crystals, magnets

Key Differences :

• Redox Behavior : CeCl₃ exhibits redox activity due to Ce³+/Ce⁴⁺ transitions, unlike LaCl₃ or NdCl₃ .
• Ionic Radius : La³+’s larger radius enhances ligand coordination, making it more effective in catalysis compared to Nd³+ .

Stability and Environmental Behavior

Compound	Stability in Water	Environmental Impact
LaCl₃·7H₂O	Precipitates in hard water	High acute aquatic toxicity
CeCl₃·7H₂O	Soluble, forms stable solutions	Lower bioaccumulation potential
NdCl₃	Hydrolyzes to NdOCl	Limited ecotoxicological data

Mechanistic Insight :
In soft water, La³+ remains soluble, exerting toxicity via ion exchange with calcium channels in aquatic organisms. In hard water, La³+ precipitates as La(OH)₃ or LaPO₄, reducing bioavailability .

Research Findings and Data Gaps

• Catalytic Efficiency : LaCl₃·7H₂O outperforms anhydrous LaCl₃ in moisture-sensitive reactions due to its stability .
• Ecotoxicology : Long-term toxicity data for LaCl₃·7H₂O in marine ecosystems are lacking, unlike CeCl₃, which has well-studied environmental pathways .
• Regulatory Status : LaCl₃·7H₂O is listed under WHMIS and TSCA but lacks OSHA exposure limits, requiring precautionary handling .

Q & A

Q. What are the critical handling and storage protocols for LaCl₃·7H₂O in laboratory settings?

LaCl₃·7H₂O is hygroscopic and requires storage in airtight containers under dry, cool conditions to prevent deliquescence . Safety protocols include using gloves (e.g., nitrile or neoprene) and eye protection due to its corrosive nature (UN3260 classification) . Avoid exposure to moisture during weighing or transfer to maintain stability .

Q. How can researchers prepare standardized LaCl₃·7H₂O solutions for spectroscopic or electrochemical studies?

Dissolve 58.65 g of lanthanum oxide (La₂O₃) in 400 mL water, then gradually add 250 mL hydrochloric acid (HCl) with stirring until fully dissolved. Dilute to 1 L with deionized water to achieve a stock solution . For electrochemical applications, dilute with 3 M H₂SO₄ as a supporting electrolyte, adjusting concentrations (e.g., 0.025–0.20 M) to optimize ion mobility .

Q. What methods are recommended to assess the purity of LaCl₃·7H₂O?

High-purity grades (99.9%–99.999%) are characterized using inductively coupled plasma (ICP) or atomic absorption spectroscopy (AAS) to quantify trace metal impurities (e.g., Fe, Ca) . Total rare earth oxide (TREO) content should exceed 43% for standard grades, with La₂O₃ purity ≥99.9% for advanced studies .

Advanced Research Questions

Q. How does LaCl₃·7H₂O concentration influence electrochemical deposition efficiency?

In magnetoelectrodeposition (MED), increasing LaCl₃·7H₂O concentration (0.025–0.20 M) elevates limiting current due to enhanced cation availability, improving electrode reaction kinetics. Higher concentrations (>0.15 M) may cause electrolyte saturation, necessitating optimization via cyclic voltammetry .

Q. What experimental strategies resolve contradictions in reported thermodynamic properties of LaCl₃·7H₂O?

Discrepancies in properties like hydration enthalpy or solubility may arise from impurities or varying hydration states. Researchers should:

• Use differential scanning calorimetry (DSC) to verify hydration levels.
• Compare results against high-purity standards (≥99.999%) .
• Control atmospheric humidity during measurements to prevent unintended hydration .

Q. How does LaCl₃·7H₂O interact with phosphate in aqueous systems, and how can this be quantified?

LaCl₃·7H₂O precipitates phosphate via ligand exchange, forming LaPO₄. To quantify efficiency:

• Prepare phosphate solutions (e.g., 10–100 ppm).
• Titrate with LaCl₃·7H₂O while monitoring residual phosphate via UV-Vis spectroscopy (λ = 880 nm using ammonium molybdate method).
• Adjust pH to 4–6 for optimal precipitation .